Cas no 2137507-40-3 (methyl 1-(5-formylthiophen-2-yl)azetidine-2-carboxylate)

• Product Name: methyl 1-(5-formylthiophen-2-yl)azetidine-2-carboxylate
• CAS No: 2137507-40-3
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• CID: 6322416
• PubChem ID: 165495597
• Update Time: 2025-05-21

methyl 1-(5-formylthiophen-2-yl)azetidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(5-formylthiophen-2-yl)azetidine-2-carboxylate
• EN300-1142790
• 2137507-40-3

• Inchi： 1S/C10H11NO3S/c1-14-10(13)8-4-5-11(8)9-3-2-7(6-12)15-9/h2-3,6,8H,4-5H2,1H3
• InChI Key： MTXDOOVHMICFGC-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1N1CCC1C(=O)OC

Computed Properties

• Exact Mass: 225.04596439g/mol
• Monoisotopic Mass: 225.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 1-(5-formylthiophen-2-yl)azetidine-2-carboxylate

Methyl 1-(5-formylthiophen-2-yl)azetidine-2-carboxylate (CAS No. 2137507-40-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 1-(5-formylthiophen-2-yl)azetidine-2-carboxylate, identified by its CAS number 2137507-40-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, combining a thiophene ring with an azetidine core, make it a versatile building block for drug development.

The molecular structure of Methyl 1-(5-formylthiophen-2-yl)azetidine-2-carboxylate consists of a carboxylate ester group at one end and a formyl-substituted thiophene ring at the other. This arrangement allows for facile functionalization, enabling chemists to modify the molecule in numerous ways to achieve desired pharmacological properties. The presence of the azetidine ring adds rigidity to the structure, which can be advantageous in terms of binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on thiophene-based compounds due to their remarkable biological activities. Thiophenes are known for their ability to interact with various biological targets, including enzymes and receptors, making them ideal candidates for drug development. The formyl group in Methyl 1-(5-formylthiophen-2-yl)azetidine-2-carboxylate is particularly noteworthy, as it can undergo condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively. These derivatives have shown promise in treating conditions such as inflammation and cancer.

One of the most compelling applications of Methyl 1-(5-formylthiophen-2-yl)azetidine-2-carboxylate is in the development of novel anticonvulsant agents. Studies have demonstrated that thiophene derivatives can modulate voltage-gated ion channels, which are critical in regulating neuronal excitability. The azetidine moiety enhances the compound's ability to cross the blood-brain barrier, improving its therapeutic efficacy. Furthermore, the carboxylate ester group can be further functionalized to introduce additional pharmacological properties, such as enhanced solubility or targeted delivery mechanisms.

The synthesis of Methyl 1-(5-formylthiophen-2-yl)azetidine-2-carboxylate involves a multi-step process that typically begins with the condensation of 2-thiophenedicarboxylic acid with ethylene oxide to form azetidinone derivatives. Subsequent reduction and esterification yield the desired product. This synthetic route highlights the compound's accessibility and scalability, which are essential factors in pharmaceutical manufacturing.

Recent advancements in computational chemistry have further accelerated the development of thiophene-based drugs. Molecular modeling techniques allow researchers to predict the binding modes of Methyl 1-(5-formylthiophen-2-yl)azetidine-2-carboxylate to biological targets with high accuracy. This enables the rational design of analogs with improved potency and reduced side effects. Additionally, machine learning algorithms are being employed to identify novel drug candidates derived from this compound, promising even more innovative therapeutic solutions.

The pharmaceutical industry continues to invest heavily in research aimed at uncovering new applications for Methyl 1-(5-formylthiophen-2-yl)azetidine-2-carboxylate. Its versatility as an intermediate makes it invaluable for creating a wide range of drug candidates across multiple therapeutic areas. As our understanding of its biological properties grows, so too does its potential to address unmet medical needs.

In conclusion, Methyl 1-(5-formylthiophen-2-yl)azetidine-2-carboxylate (CAS No. 2137507-40-3) is a cornerstone compound in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for drug discovery and development. With ongoing research uncovering new applications and synthetic strategies, this compound is poised to play an even greater role in addressing some of today's most pressing healthcare challenges.